Cas no 1428375-80-7 (methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate)

• Product Name: methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate
• CAS No: 1428375-80-7
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 5474375
• Update Time: 2025-06-08

methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[[3,4-dihydro-4-oxo-3-[2-(1-pyrrolidinyl)ethyl]-1-phthalazinyl]methyl]amino]carbonyl]-, methyl ester
• methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate

• Inchi： 1S/C24H26N4O4/c1-32-24(31)18-10-8-17(9-11-18)22(29)25-16-21-19-6-2-3-7-20(19)23(30)28(26-21)15-14-27-12-4-5-13-27/h2-3,6-11H,4-5,12-16H2,1H3,(H,25,29)
• InChI Key： PYHQDQNFUGGUME-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NCC2C3=C(C=CC=C3)C(=O)N(CCN3CCCC3)N=2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate

Research Brief on Methyl 4-[({4-Oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate (CAS: 1428375-80-7)

The compound methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate (CAS: 1428375-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural features of the molecule, including the phthalazinone core and the pyrrolidinyl ethyl side chain, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing a foundation for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been characterized, revealing favorable profiles for further development. However, challenges remain in optimizing its solubility and minimizing off-target effects.

The synthesis of methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate has been refined to improve yield and purity, with recent protocols emphasizing green chemistry principles. These advancements are critical for scaling up production for clinical trials. Collaborative efforts between academic and industrial researchers are underway to explore its potential as a lead compound for novel therapeutics.

In conclusion, methyl 4-[({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)carbamoyl]benzoate represents a promising candidate for drug development, with its unique chemical structure and biological activity offering new avenues for treating complex diseases. Future research should focus on translational studies to validate its therapeutic potential in human trials.